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Compound of Interest

Compound Name: Tetromycin C1

Cat. No.: B15562512 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive review of the available scientific and patent

literature on Tetromycin C1, an antibiotic isolated from Streptomyces sp. This document

synthesizes the known data on its production, physicochemical properties, and antibacterial

activity, presenting it in a format accessible to researchers, scientists, and drug development

professionals. All quantitative data is summarized in structured tables, and key processes are

visualized to facilitate understanding.

Physicochemical Properties
Tetromycin C1 is a colorless, acicular crystalline compound. Its fundamental properties, as

detailed in patent literature, are summarized in Table 1.[1]

Table 1: Physicochemical Properties of Tetromycin C1
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Property Value Reference

Molecular Formula C50H64O14 [1]

Molecular Weight 889.03 g/mol

Appearance Colorless acicular crystal [1]

Melting Point 190-193 °C [1]

Specific Rotation
[α]D25 = -26.0° (c 0.53 in

acetone)
[1]

Production
Tetromycin C1 is a natural product produced by the fermentation of Streptomyces sp. strain

MK67-CF9. The general workflow for its production, as described in the patent literature,

involves standard fermentation and extraction protocols.

Experimental Protocols
Fermentation: The producing organism, Streptomyces sp. MK67-CF9, is cultured in a suitable

nutritive medium. Aerobic conditions are maintained, for instance, through shaking culture, at a

temperature of approximately 25°C.[1]

Extraction and Purification: Following fermentation, Tetromycin C1 is isolated from the culture

product. The described methods include solvent extraction using a water-miscible solvent and

gel filtration chromatography.[1]

The following diagram illustrates the general workflow for the production and isolation of

Tetromycin C1.
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Figure 1: General Workflow for Tetromycin C1 Production
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Caption: General workflow for the production of Tetromycin C1.

Biological Activity
Tetromycin C1 has demonstrated antibacterial activity, particularly against Gram-positive

bacteria. The available quantitative data on its minimum inhibitory concentration (MIC) is

presented in Table 2.

Table 2: Minimum Inhibitory Concentration (MIC) of Tetromycin C1

Test Organism MIC (µg/mL)

Staphylococcus aureus 209P 3.13

Staphylococcus aureus Smith 3.13

Staphylococcus aureus 55-2 (MRSA) 3.13

Enterococcus faecalis ATCC 19433 12.5

Enterococcus faecium ATCC 19434 25

Data sourced from patent JP-H1057089A.

Mechanism of Action and Signaling Pathways
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Currently, there is no publicly available scientific literature detailing the mechanism of action of

Tetromycin C1. While its name is suggestive, it has not been formally classified within the

tetracycline class of antibiotics, and therefore it cannot be assumed to share the same mode of

action (inhibition of protein synthesis via binding to the 30S ribosomal subunit). Further

research is required to elucidate the specific molecular targets and any affected signaling

pathways.

Conclusion
Tetromycin C1 is a novel antibiotic with demonstrated in vitro activity against Gram-positive

bacteria, including methicillin-resistant Staphylococcus aureus. The foundational knowledge for

its production and basic physicochemical characteristics are established in the patent literature.

However, a significant gap exists in the scientific understanding of its mechanism of action,

potential for resistance development, and in vivo efficacy and safety. This presents an

opportunity for further research to explore the therapeutic potential of this compound. Future

studies should focus on elucidating its mode of action, expanding the scope of its antimicrobial

testing, and evaluating its pharmacological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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